2,6-diamino-4-(3-nitrophenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(3-nitrophenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C13H9N5O2S/c14-5-9-11(10(6-15)13(17)21-12(9)16)7-2-1-3-8(4-7)18(19)20/h1-4,11H,16-17H2
• InChI Key: KQIBBFRZHGAINV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C13H9N5O2S
• DSSTOX Substance ID: DTXSID40365488
• Molecular Weight: 299.31 g/mol
• CAS RN: 294873-16-8

Description

2,6-diamino-4-(3-nitrophenyl)-4H-thiopyran-3,5-dicarbonitrile is a chemical compound that has gained significant attention from researchers due to its unique properties and potential applications in scientific research. This compound is a member of the thiopyran family, which is known for its diverse range of biological and chemical activities. In

Scientific Research Applications

Catalysis and Synthesis

The compound 2,6-diamino-4-(3-nitrophenyl)-4H-thiopyran-3,5-dicarbonitrile is primarily utilized in chemical synthesis. For instance, Moghaddam et al. (2022) demonstrated its synthesis through a one-pot, four-component procedure using magnetic NH2.MIL-101(Fe)/ED as a catalyst. This method signifies an efficient approach to generate 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives, highlighting the compound's relevance in organic synthesis and catalysis applications (Moghaddam et al., 2022).

Cross-Recyclization and Derivative Formation

The compound is involved in cross-recyclization reactions to produce various derivatives. Dyachenko and Dyachenko (2007) described the formation of 4-aryl-2-thioxo-2,5,6,7-tetrahydro-1H-[1]pyrindine-3-carbonitriles through the reaction of 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles with 1-morpholino-1-cyclopentene. Such reactions are crucial in developing new heterocyclic compounds with potential applications in pharmaceuticals and material sciences (Dyachenko & Dyachenko, 2007).

Pharmaceutical Research and Inhibition Studies

In pharmaceutical research, derivatives of this compound have shown promise. Devkota et al. (2014) identified 2,6‐diamino‐4‐(2‐fluorophenyl)‐4H‐thiopyran‐3,5‐dicarbonitrile as an inhibitor of eEF‐2K, a potential target for treating cancer. This study reveals the significance of this compound's derivatives in the development of selective covalent inhibitors for therapeutic applications (Devkota et al., 2014).

Anticorrosive Applications

Remarkably, derivatives of this compound have been evaluated for their anticorrosive properties. Verma et al. (2019) investigated the corrosion inhibition potential of derivatives like 2-((1H-indol-2-yl)thio)-6-amino-4-phenylpyridine-3,5-dicarbonitriles on mild steel. Their findings suggest potential applications in protecting metals from corrosion, which is significant in industrial and engineering contexts (Verma et al., 2019).